Cas no 19491-89-5 (3-butanoyl-7-hydroxy-2H-chromen-2-one)

3-Butanoyl-7-hydroxy-2H-chromen-2-one is a synthetic coumarin derivative characterized by its butanoyl substitution at the 3-position and a hydroxyl group at the 7-position. This structural configuration enhances its reactivity and potential utility in organic synthesis, particularly as an intermediate for pharmaceuticals, agrochemicals, or fluorescent probes. The hydroxyl group offers a site for further functionalization, while the butanoyl moiety may influence lipophilicity and binding affinity. Its well-defined structure ensures consistency in research applications, and its coumarin core provides a scaffold for UV-visible absorption or emission properties. Suitable for controlled reactions, it is typically handled under standard laboratory conditions with appropriate precautions.

3-butanoyl-7-hydroxy-2H-chromen-2-one structure

19491-89-5 structure

Product Name:3-butanoyl-7-hydroxy-2H-chromen-2-one

CAS No:19491-89-5

MF:C₁₃H₁₂O₄

MW:232.231984138489

MDL:MFCD01073626

CID:2113554

PubChem ID:9877987

Update Time:2025-05-27

3-butanoyl-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 3-butyryl-7-hydroxy-2H-chromen-2-one
- 3-butanoyl-7-hydroxychromen-2-one
- 3-butanoyl-7-hydroxy-2H-chromen-2-one
- PLTCLOZYLFQMLA-UHFFFAOYSA-N
- VS-09126
- MFCD01073626
- 19491-89-5
- EN300-186401
- 3-butyryl-7-hydroxycoumarin
- DA-23881
- BBL029146
- STK991563
- DTXSID70432213
- 2H-1-Benzopyran-2-one, 7-hydroxy-3-(1-oxobutyl)-
- AKOS001514223
- SCHEMBL5905805
- MDL： MFCD01073626
- Inchi： 1S/C13H12O4/c1-2-3-11(15)10-6-8-4-5-9(14)7-12(8)17-13(10)16/h4-7,14H,2-3H2,1H3
- InChI Key： PLTCLOZYLFQMLA-UHFFFAOYSA-N
- SMILES： O1C(C(=CC2C=CC(=CC1=2)O)C(CCC)=O)=O

Computed Properties

Exact Mass: 232.07355886Da
Monoisotopic Mass: 232.07355886Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 63.6Å²

3-butanoyl-7-hydroxy-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
OTAVAchemicals	1090225-250MG	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5	95%	250MG	$100	2023-07-09
OTAVAchemicals	1090225-500MG	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5	95%	500MG	$125	2023-07-09
OTAVAchemicals	1090225-1G	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5	95%	1G	$213	2023-07-09
Enamine	EN300-186401-1.0g	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5		1g	$0.0	2023-06-08
Enamine	EN300-186401-0.05g	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5		0.05g	$53.0	2023-09-18
Enamine	EN300-186401-0.1g	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5		0.1g	$83.0	2023-09-18
Enamine	EN300-186401-0.25g	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5		0.25g	$116.0	2023-09-18
Enamine	EN300-186401-0.5g	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5		0.5g	$218.0	2023-09-18
Enamine	EN300-186401-1g	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5		1g	$314.0	2023-09-18
Enamine	EN300-186401-2.5g	3-butanoyl-7-hydroxy-2H-chromen-2-one	19491-89-5		2.5g	$614.0	2023-09-18